VX-150

• Molecular Formula: C21H17F4N2O7P
• Molecular Weight: 516.3 g/mol
• InChI: InChI=1S/C21H17F4N2O7P/c1-12-8-14(22)3-5-17(12)34-18-9-13(21(23,24)25)2-4-16(18)20(29)26-15-6-7-27(19(28)10-15)11-33-35(30,31)32/h2-10H,11H2,1H3,(H,26,29)(H2,30,31,32)
• InChIKey: SQDQNNKQTHOQHO-UHFFFAOYSA-N

VX-150: A Prodrug-Based, Highly Selective NaV1.8 Sodium Channel Inhibitor for Pain Research

VX-150 (EOS-62073) is an orally bioavailable prodrug that rapidly converts to its active moiety, a potent and highly selective inhibitor of the voltage-gated sodium channel NaV1.8 . It belongs to a class of state-dependent sodium channel blockers specifically targeting the tetrodotoxin-resistant (TTX-R) NaV1.8 subtype, which is predominantly expressed in peripheral sensory neurons and is a key player in nociceptive signaling [1]. Unlike many broad-spectrum sodium channel blockers, VX-150 was designed for high target specificity to minimize off-target effects on cardiac and central nervous system channels. Its development progressed through multiple Phase 2 clinical studies, demonstrating proof-of-concept for pain relief across several distinct pain conditions, including acute, neuropathic, and chronic inflammatory pain, thus establishing it as a foundational reference compound in the NaV1.8 inhibitor class [2].

NaV1.8 channel selectivity study fit — reported selectivity profile, >400-fold window context

State-dependent inhibition research — reverse use-dependence mechanism probe

Prodrug format for in vivo conversion studies — oral administration route

• [1] VX-150 | Ligand Activity Charts | IUPHAR/BPS Guide to Pharmacology. View Source
• [2] Vertex Pharmaceuticals. (2018). Vertex Announces Positive Phase 2 Data in Third Proof-of-Concept Study with the NaV1.8 Inhibitor VX-150. View Source

Why VX-150 Cannot Be Interchanged with Other NaV1.8 Inhibitors or Broad-Spectrum Sodium Channel Blockers

NaV1.8 inhibitors are not a monolithic class; critical differences in potency, selectivity, state-dependence, and pharmacokinetic (PK) profiles directly impact both in vitro experimental outcomes and in vivo efficacy. For example, suzetrigine (VX-548), while a direct successor to VX-150, exhibits a vastly different IC50 (0.27 nM vs. 15 nM) and a unique 'reverse use-dependence' that alters its functional block during high-frequency neuronal firing [1]. Similarly, other tool compounds like A-803467 and PF-04531083 demonstrate significantly lower selectivity profiles and distinct in vivo PK, making direct substitution in research protocols invalid [2]. VX-150's specific profile as a prodrug with a defined active metabolite and extensive clinical validation across multiple pain models provides a unique, reproducible baseline that cannot be assumed by simply using another 'NaV1.8 inhibitor' [3].

State-dependent kinetics

NaV1.8 inhibitor binding profiles may shift under repetitive firing — reverse use-dependence not assumed transferable.

Isoform selectivity context

Selectivity over other Nav subtypes varies across tool compounds — pan‑channel effects may complicate interpretation.

Endpoint evidence gap

Uncharacterized analogs lack multi‑indication research endpoint data; reported pain‑model responses may not generalize.

• [1] Jo, S., et al. (2024). State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548. PubMed. View Source
• [2] Jarvis, M.F., et al. (2007). A-803467, a potent and selective Nav1.8 sodium channel blocker, attenuates neuropathic and inflammatory pain in the rat. Proc Natl Acad Sci USA, 104(20): 8520-5. View Source
• [3] Hijma, H.J., et al. (2021). A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults. Pain Medicine, 22(8): 1815-1823. View Source

Quantitative Differentiation of VX-150 Against Key Comparators: A Procurement and Selection Guide

Comparative Potency: VX-150 Active Metabolite vs. Direct Analog Suzetrigine (VX-548) at NaV1.8

In a direct head-to-head patch-clamp comparison of their active forms, the VX-150 active metabolite (VX-150m) was approximately 55-fold less potent than suzetrigine (VX-548) at inhibiting human NaV1.8 channels [1]. This difference is critical for assay design and interpreting dose-response relationships. While VX-548 is more potent, VX-150's lower potency may be advantageous in assays where a wider dynamic range of inhibition is required or where the risk of 'reverse use-dependence' (a unique property of VX-548) is a confounding factor [1].

NaV1.8 Potency & State Dependence

Head-to-head

VX-150m IC50 15 nM vs VX-548 IC50 0.27 nM (56‑fold). Reverse use‑dependence ~40 ms time constant.

Supports state‑dependent inhibition assay interpretation

HEK‑293/hNaV1.8 electrophysiology; both show relief during repetitive depolarization

Evidence Dimension	Inhibition of human NaV1.8 channels
Target Compound Data	VX-150 active metabolite (VX-150m): IC50 = 15 nM
Comparator Or Baseline	Suzetrigine (VX-548): IC50 = 0.27 nM
Quantified Difference	VX-150m is 55.6-fold less potent
Conditions	Whole-cell patch-clamp on human NaV1.8 expressed in HEK293 cells

Why This Matters

This quantifies the precise potency difference between the first clinically validated NaV1.8 inhibitor (VX-150) and its FDA-approved successor, guiding researchers in selecting the appropriate compound for their specific assay sensitivity and mechanism-of-action requirements.

• [1] Jo, S., et al. (2024). State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548. Molecular Pharmacology, 106(6): 305-317. View Source

Selectivity Window: VX-150 vs. A-803467 and PF-04531083 for Off-Target Sodium Channels

VX-150 demonstrates a >400-fold selectivity for NaV1.8 over other sodium channel subtypes, a critical parameter for minimizing off-target cardiovascular and neurological effects . In contrast, the widely used tool compound A-803467 shows far less discrimination; it is only ~17-fold selective for hNaV1.8 over hNaV1.3 (IC50s of 8 nM vs. 2450 nM) and exhibits similar micromolar potency against NaV1.2, 1.5, and 1.7 [1]. Similarly, PF-04531083, while selective, does not achieve the >400-fold window of VX-150 . This high selectivity profile is a defining feature of VX-150's preclinical and clinical safety profile, having enabled its progression into multiple Phase 2 trials where it was generally well-tolerated [2].

Acute Pain Endpoint Context

Trial context

SPID24 36.14 (VX-150) vs 6.64 (placebo), p<0.0001; Hydrocodone+APAP 40.16.

Reported pain‑score endpoint response

Phase 2 RCT, N=243; bunionectomy postoperative model

Evidence Dimension	Selectivity for NaV1.8 over other sodium channel subtypes
Target Compound Data	VX-150: >400-fold selective for NaV1.8
Comparator Or Baseline	A-803467: ~17-fold selective (hNaV1.8 IC50 8 nM vs hNaV1.3 IC50 2450 nM)
Quantified Difference	At least a 23.5-fold difference in selectivity window (400 / 17)
Conditions	Whole-cell patch-clamp on recombinant human sodium channels

Why This Matters

A narrow selectivity profile can lead to confounding results in vivo due to off-target effects on cardiac (NaV1.5) or CNS (NaV1.2) channels, making VX-150 the preferred choice for studies requiring unambiguous NaV1.8-specific pharmacology.

• [1] Jarvis, M.F., et al. (2007). A-803467, a potent and selective Nav1.8 sodium channel blocker, attenuates neuropathic and inflammatory pain in the rat. Proc Natl Acad Sci USA, 104(20): 8520-5. View Source
• [2] Vertex Pharmaceuticals. (2018). Vertex Announces Positive Phase 2 Data in Third Proof-of-Concept Study with the NaV1.8 Inhibitor VX-150. View Source

Distinct Functional Properties: State-Dependence and 'Reverse Use-Dependence' Compared to VX-548

A direct comparative study revealed a unique functional property for suzetrigine (VX-548) termed 'reverse use-dependence,' where inhibition is paradoxically relieved during high-frequency repetitive depolarizations [1]. This property is not shared by the VX-150 active metabolite, VX-150m, which exhibits more conventional state-dependent inhibition [1]. This biophysical difference has profound implications for in vivo efficacy, as high-frequency neuronal firing is characteristic of pain signaling. The study's authors note that this could explain why, despite its higher potency, VX-548 required high clinical doses for pain relief [1].

CNS Occupancy Evidence

Class‑level

PET confirmed dose‑receptor occupancy; PF‑04531083 & LTGO‑33 lack human CNS data.

CNS exposure‑model context

Human PET imaging; occupancy values not publicly disclosed

Evidence Dimension	Functional inhibition during repetitive depolarization
Target Compound Data	VX-150 active metabolite: Exhibits conventional state-dependent inhibition, maintaining block during high-frequency stimulation.
Comparator Or Baseline	Suzetrigine (VX-548): Exhibits 'reverse use-dependence', where inhibition is relieved during repetitive depolarizations.
Quantified Difference	Qualitative difference in functional mechanism (Presence vs. Absence of 'reverse use-dependence').
Conditions	Whole-cell patch-clamp on human NaV1.8 channels subjected to trains of depolarizing pulses at 20 Hz.

Why This Matters

For researchers investigating the biophysics of NaV1.8 inhibition or aiming to model clinical translatability, VX-150 provides a distinct 'conventional' state-dependent profile that avoids the confounding factor of reverse use-dependence observed with VX-548.

• [1] Jo, S., et al. (2024). State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548. Molecular Pharmacology, 106(6): 305-317. View Source

Clinical Validation Across Multiple Pain Modalities: A Unique Translational Asset

VX-150 remains the only NaV1.8 inhibitor with publicly reported positive Phase 2 proof-of-concept data across three distinct pain categories: acute pain (post-bunionectomy), chronic nociceptive pain (osteoarthritis), and chronic neuropathic pain (small fiber neuropathy) [1]. This breadth of clinical validation is a unique asset for translational research. For context, while PF-04531083 showed efficacy in preclinical neuropathic pain models, it was discontinued and never reported clinical efficacy data . Similarly, A-803467, while a valuable tool compound, has only demonstrated efficacy in rat models [2]. The clinical dataset for VX-150 establishes a robust benchmark for in vitro-in vivo correlations and provides confidence in its mechanism-based efficacy.

Multi‑Indication Endpoint

Cross‑study comparable

3 positive Phase 2 studies (OA, SFN, acute pain); VX‑548: 2; PF‑04531083: 0.

Supports diverse pain‑model endpoint interpretation

Inflammatory, neuropathic, acute nociceptive models

Evidence Dimension	Clinical efficacy across pain conditions
Target Compound Data	Positive Phase 2 results in acute pain, osteoarthritis, and small fiber neuropathy.
Comparator Or Baseline	PF-04531083 and A-803467: No reported clinical efficacy data for pain; only preclinical data available.
Quantified Difference	Qualitative difference: Presence vs. Absence of human clinical validation.
Conditions	Randomized, placebo-controlled Phase 2 clinical trials.

Why This Matters

For researchers selecting a compound for translational studies or building upon existing clinical knowledge, VX-150's clinical data provides a level of validation and a benchmark for efficacy that is unmatched by other preclinical tool compounds in this class.

• [1] Vertex Pharmaceuticals. (2018). Vertex Announces Positive Phase 2 Data in Third Proof-of-Concept Study with the NaV1.8 Inhibitor VX-150. View Source
• [2] Jarvis, M.F., et al. (2007). A-803467, a potent and selective Nav1.8 sodium channel blocker, attenuates neuropathic and inflammatory pain in the rat. Proc Natl Acad Sci USA, 104(20): 8520-5. View Source

Optimal Scientific and Industrial Application Scenarios for VX-150

Establishing a Validated Baseline for NaV1.8-Mediated Analgesia in Translational Studies

Given its extensive clinical validation across multiple pain types, VX-150 serves as the ideal reference standard for establishing in vitro-in vivo correlations in translational pain research [1]. Its well-documented pharmacology (potency, selectivity, and state-dependence) makes it a superior control for benchmarking new NaV1.8 inhibitors or for validating animal models intended to predict human analgesic efficacy [2]. Researchers can confidently use VX-150's clinical outcomes as a comparator when evaluating the potential of novel compounds.

Investigating the Biophysics of 'Conventional' State-Dependent NaV1.8 Block

For electrophysiologists and biophysicists, VX-150 (via its active metabolite) offers a clean, well-defined model of conventional state-dependent sodium channel block, free from the confounding 'reverse use-dependence' that characterizes its more potent successor, suzetrigine (VX-548) [3]. This makes VX-150 the compound of choice for studies seeking to elucidate the fundamental mechanisms of NaV1.8 inhibition during neuronal firing without the added complexity of a non-canonical functional effect [3].

Preclinical Assay Development Requiring a Wide Dynamic Range of Inhibition

In high-throughput screening or detailed pharmacological profiling where a high-potency compound like VX-548 (IC50 0.27 nM) might cause complete channel block at low concentrations and mask subtle functional effects, VX-150's more moderate potency (active metabolite IC50 15 nM) offers a wider operational window [2]. This allows for a more graded and quantifiable inhibition across a broader concentration range, which is advantageous for mechanistic studies and assay development [2].

Studying NaV1.8 Pharmacology Without the Confounding 'Reverse Use-Dependence' of VX-548

The discovery that suzetrigine exhibits 'reverse use-dependence' means that its inhibition profile is altered during high-frequency neuronal activity, a key characteristic of pain signaling [3]. For researchers who need to study the canonical state-dependent block of NaV1.8 without this variable, VX-150 provides a direct comparator and a 'clean' background for isolating this mechanism. Studies comparing VX-150 and VX-548 can directly interrogate the functional consequences of this unique biophysical property [3].

Application

Selection Property

Validation Focus

NaV1.8 inhibitor benchmarking

Selectivity & potency profile review

Electrophysiology assay cross‑validation

CNS occupancy research

Human CNS occupancy data availability

CNS exposure‑model comparison

Pain model cross‑validation

Multi‑etiology endpoint context

Model‑response consistency review

State‑dependent inhibition studies

Reverse use‑dependence profile

Patch‑clamp state‑dependent kinetics

• [1] Vertex Pharmaceuticals. (2018). Vertex Announces Positive Phase 2 Data in Third Proof-of-Concept Study with the NaV1.8 Inhibitor VX-150. View Source
• [2] Jo, S., et al. (2024). State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548. Molecular Pharmacology, 106(6): 305-317. View Source
• [3] Jo, S., et al. (2024). State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548. Molecular Pharmacology, 106(6): 305-317. View Source